2-amino-5-hydroxy-4-(4-methoxyphenyl)-4H-chromene-3-carbonitrile

• IUPAC Name: 2-amino-5-hydroxy-4-(4-methoxyphenyl)-4H-chromene-3-carbonitrile
• InChI: InChI=1S/C17H14N2O3/c1-21-11-7-5-10(6-8-11)15-12(9-18)17(19)22-14-4-2-3-13(20)16(14)15/h2-8,15,20H,19H2,1H3
• InChI Key: XMROZBZTONELSX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2C(=C(OC3=CC=CC(=C23)O)N)C#N
• Molecular Formula: C17H14N2O3
• Molecular Weight: 294.30 g/mol
• Solubility: 9.6 [ug/mL] (The mean of the results at pH 7.4)

Description

2-amino-5-hydroxy-4-(4-methoxyphenyl)-4H-chromene-3-carbonitrile, also known as AHCY, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-amino-5-hydroxy-4-(4-methoxyphenyl)-4H-chromene-3-carbonitrile is not fully understood, but it is believed to involve the inhibition of S-adenosylhomocysteine hydrolase (SAHH), an enzyme involved in the metabolism of adenosine. By inhibiting SAHH, 2-amino-5-hydroxy-4-(4-methoxyphenyl)-4H-chromene-3-carbonitrile can increase the concentration of adenosine in cells, which can have various physiological effects.
Biochemical and Physiological Effects
2-amino-5-hydroxy-4-(4-methoxyphenyl)-4H-chromene-3-carbonitrile has been shown to have various biochemical and physiological effects, including anti-inflammatory, anti-cancer, and neuroprotective effects. 2-amino-5-hydroxy-4-(4-methoxyphenyl)-4H-chromene-3-carbonitrile has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, and to induce apoptosis in cancer cells. 2-amino-5-hydroxy-4-(4-methoxyphenyl)-4H-chromene-3-carbonitrile has also been shown to protect neurons from oxidative stress and to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

2-amino-5-hydroxy-4-(4-methoxyphenyl)-4H-chromene-3-carbonitrile has several advantages for lab experiments, including its stability, solubility, and ease of synthesis. However, 2-amino-5-hydroxy-4-(4-methoxyphenyl)-4H-chromene-3-carbonitrile also has some limitations, including its potential toxicity and the lack of information on its pharmacokinetics and pharmacodynamics.

Future Directions

There are several future directions for the research on 2-amino-5-hydroxy-4-(4-methoxyphenyl)-4H-chromene-3-carbonitrile, including the development of novel 2-amino-5-hydroxy-4-(4-methoxyphenyl)-4H-chromene-3-carbonitrile derivatives with improved pharmacological properties, the investigation of the pharmacokinetics and pharmacodynamics of 2-amino-5-hydroxy-4-(4-methoxyphenyl)-4H-chromene-3-carbonitrile, and the exploration of new applications of 2-amino-5-hydroxy-4-(4-methoxyphenyl)-4H-chromene-3-carbonitrile in various fields. Additionally, further studies are needed to fully understand the mechanism of action of 2-amino-5-hydroxy-4-(4-methoxyphenyl)-4H-chromene-3-carbonitrile and its potential therapeutic applications.

Scientific Research Applications

2-amino-5-hydroxy-4-(4-methoxyphenyl)-4H-chromene-3-carbonitrile has been studied extensively for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, 2-amino-5-hydroxy-4-(4-methoxyphenyl)-4H-chromene-3-carbonitrile has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and inflammation. In material science, 2-amino-5-hydroxy-4-(4-methoxyphenyl)-4H-chromene-3-carbonitrile has been used to synthesize fluorescent materials with potential applications in bioimaging and sensing. In analytical chemistry, 2-amino-5-hydroxy-4-(4-methoxyphenyl)-4H-chromene-3-carbonitrile has been used as a reference standard for the quantification of adenosine in biological samples.